Cas no 872724-65-7 (N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872724-65-7
• MF: C₂₁H₂₄FN₃O₅S
• MW: 449.495767593384
• CID: 5509442
• Update Time: 2025-08-02

N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[[3-[(4-fluoro-3-methylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-N2-(phenylmethyl)-
• N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C21H24FN3O5S/c1-15-12-17(8-9-18(15)22)31(28,29)25-10-5-11-30-19(25)14-24-21(27)20(26)23-13-16-6-3-2-4-7-16/h2-4,6-9,12,19H,5,10-11,13-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： QQXANSBPTFGHPR-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(F)C(C)=C2)(=O)=O)CCCO1)(=O)C(NCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Compound CAS No 872724-65-7: N'-Benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

The compound with CAS No 872724-65-7, known as N'-benzyl-N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery and materials science. The structure of this molecule is characterized by a benzene ring substituted with fluorine and methyl groups, a sulfonamide group, and a 1,3-oxazine ring system. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides like this compound in the development of novel pharmaceutical agents. The sulfonamide group is known for its ability to act as a bioisostere, replacing other functional groups in molecules while maintaining or enhancing biological activity. This property makes it a valuable component in the design of drugs targeting various therapeutic areas, including inflammation, infection, and cancer. For instance, researchers have explored the use of sulfonamides in creating inhibitors for kinases and other enzymes involved in disease pathways.

The 1,3-oxazine ring in this compound adds another layer of complexity to its structure. Oxazines are heterocyclic compounds that can exhibit interesting electronic properties due to the presence of oxygen within the ring. In this case, the oxazine system is further substituted with a benzyl group and an ethanediamide moiety, which enhances its versatility. The ethanediamide group is particularly notable for its ability to form hydrogen bonds, a key interaction in many biochemical processes.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its modular structure allows for easy modification through various synthetic routes, enabling chemists to tailor its properties for specific uses. For example, the fluorine atom on the benzene ring can be replaced with other substituents to alter the molecule's solubility or bioavailability. Similarly, the methyl group can be substituted to modify reactivity or stability.

Recent advancements in synthetic chemistry have also made it possible to produce this compound with high precision and efficiency. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline its production process. These methods not only improve yield but also reduce reaction times, making large-scale synthesis more feasible.

In terms of spectroscopic analysis, this compound has been thoroughly characterized using techniques like NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These analyses have provided insights into its molecular conformation and intermolecular interactions. For instance, NMR studies have revealed that the sulfonamide group exhibits significant deshielding effects due to resonance with adjacent electronegative atoms.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under various conditions and found that it undergoes slow degradation under aerobic conditions due to the stability of its sulfonamide group. This information is crucial for assessing its potential risks in industrial settings and ensuring safe handling practices.

Looking ahead, there is growing interest in exploring the use of this compound in advanced materials science applications. Its unique combination of functional groups makes it a candidate for use in polymer synthesis or as an additive in high-performance materials. For example, preliminary studies suggest that incorporating this compound into polymer matrices could enhance their thermal stability and mechanical properties.

In conclusion, CAS No 872724-65-7 represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. From drug discovery to materials science, this compound's structural features and chemical properties continue to inspire innovative research directions. As our understanding of its behavior at both molecular and macroscopic levels deepens, it is likely to play an increasingly important role in various fields.